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Compound of Interest

Compound Name: Benzyl carbamate

Cat. No.: B042152

An In-depth Technical Guide to the Material Safety of Benzyl Carbamate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for benzyl
carbamate (CAS No. 621-84-1), compiled from various safety data sheets and chemical
databases. It is intended to serve as a technical resource for professionals handling this
substance in research and development settings.

Chemical Identification and Properties

Benzyl carbamate is an organic compound used as a reagent and an intermediate in the
synthesis of various pharmaceutical compounds.[1] It is often utilized as a protected form of
ammonia in the synthesis of primary amines.[2]

Table 1: Chemical and Physical Properties
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Property Value Source(s)
Molecular Formula CsHsNO2 [3114]
Molecular Weight 151.16 g/mol [5]
CAS Number 621-84-1 [31[4]
Off-white to light beige or light
Appearance _ [L][6][71[8]
cream powder, flakes, or solid.
Melting Point 86 - 89 °C (186.8 - 192.2 °F) [71[9]
Boiling Point 130-135 °C at 0.5 Torr [7]
Density Approximately 1.2 g/cm3 [7]
Water Solubility 68.02 g/L (at 37 °C) [7][10][11]
Flash Point 182.6 °C [61[7]
0.0 £ 0.7 mmHg at 25°C
Vapor Pressure ) [6]
(Predicted)
Carbamic acid, phenylmethyl
Synonyms ester; Carbamic acid benzyl [10][12]

ester; Z-amide

Hazard Identification and Classification

Benzyl carbamate is classified as hazardous under the Globally Harmonized System (GHS).

The primary hazards are related to acute toxicity upon inhalation and ingestion, as well as

irritation to the skin, eyes, and respiratory system.[5]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Source:[5][10]
NFPA 704 Ratings:
e Health: 2

e Flammability: 1

e Instability: O Source:[7]

Hazard Identification and PPE Selection Workflow

The following workflow outlines the logical steps for assessing hazards and selecting

appropriate Personal Protective Equipment (PPE) when handling benzyl carbamate.
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Start: Handling
Benzyl Carbamate

Task Assessment:
- Weighing
- Dissolving
- Reaction

i

Hazard Identification
- Review SDS Section 2
- Inhalation (dust)
- Skin/Eye Contact
- Ingestion

Is adequate
ventilation present?

Respiratory Protection:
Required if ventilation is
inadequate or dust is generated.
(e.g., N95 respirator)

Engineering Controls
- Fume Hood
- Ventilated Enclosure

Eye Protection:
Safety glasses with
side-shields or goggles

Hand & Body Protection:
- Nitrile gloves
- Lab coat

Proceed with Task
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Caption: Hazard assessment and PPE selection workflow for benzyl carbamate.
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Toxicological Information

While GHS classifications indicate potential toxicity, specific quantitative data such as LD50
(Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) for benzyl carbamate are not
available in the reviewed literature.[13][14] One source notes that the toxicological properties

have not been fully investigated.[14] The hazard classifications are therefore based on criteria

derived from available information and comparison to similar compounds.

Table 3: Summary of Toxicological Effects

Endpoint

Classification/Effect

Notes

Acute Oral Toxicity

Category 4 (Harmful)

GHS classification indicates

harm if swallowed.[5]

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

Category 4 (Harmful)

Harmful if dust or mists are
inhaled.[7]

Skin Corrosion/Irritation

Category 2 (Irritant)

Causes skin irritation.[5]

Eye Damage/Irritation

Category 2A (Irritant)

Causes serious eye irritation.

[5]

Respiratory/Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

STOT - Single Exposure

Category 3 (Respiratory

Irritation)

May cause coughing and sore

throat.

STOT - Repeated Exposure

No data available

Aspiration Hazard

No data available

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of benzyl carbamate are not
publicly available. However, this section describes the standard methodologies for key safety
experiments, such as those defined by the Organisation for Economic Co-operation and
Development (OECD), which would be used to generate such data.

Representative Protocol: Acute Oral Toxicity (as per
OECD TG 420)

This method, known as the Acute Toxic Class Method, is used to estimate the acute oral
toxicity of a substance.

e Principle: A stepwise procedure using a small number of animals (typically rats, usually
female) per step. The outcome of each step (survival or death) determines the next step:
either dosing at a higher or lower fixed dose level or stopping the test.

o Animal Dosing: A single dose of the substance is administered by gavage. Animals are
fasted prior to dosing.

o Dose Levels: Pre-defined dose levels are used (e.g., 5, 50, 300, and 2000 mg/kg body
weight). The starting dose is selected based on existing information about the substance.

o Observations: Animals are observed for mortality and clinical signs of toxicity for at least 14
days. Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded
weekly.

o Endpoint: The test concludes with the classification of the substance into a specific GHS
toxicity category based on the observed mortality at given dose levels. A full necropsy is
performed on all animals at the end of the observation period.

Synthesis Protocol

Benzyl carbamate is typically prepared by the reaction of benzyl chloroformate with ammonia.

[1]

o Concentrated aqueous ammonium hydroxide is placed in a reaction vessel and cooled in an
ice bath.
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Benzyl chloroformate is added slowly to the cold ammonia solution under vigorous stirring.

The reaction mixture is stirred for a period (e.g., 30 minutes) and allowed to warm to room
temperature.[15]

The resulting precipitate (benzyl carbamate) is collected by filtration.[1][15]

The solid is washed thoroughly with water and dried to yield the final product.[1][15]
Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[3][6]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Get medical attention if irritation persists.[6][7]

« Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention.[5][6][7]

First Aid Decision Workflow

This diagram illustrates the decision-making process for first aid based on the route of
exposure to benzyl carbamate.

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK482183/
https://www.benchchem.com/product/b042152?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-6809-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxNzA5MTV8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZ3pOUzlvTWpBdk9EazFNRGM1TXpZd01UQTFOQzV3WkdZfDY4ODQ2ZDgxYWVmYWZmOGI2MjNlNWI1NDI5ZDYyYmVhODVmYTAxNjdlZmNjOGM3OTkwNDQzNDMxYjkyMjA1MDU
https://www.ncbi.nlm.nih.gov/books/NBK482183/
https://www.carlroth.com/medias/SDB-6809-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxNzA5MTV8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZ3pOUzlvTWpBdk9EazFNRGM1TXpZd01UQTFOQzV3WkdZfDY4ODQ2ZDgxYWVmYWZmOGI2MjNlNWI1NDI5ZDYyYmVhODVmYTAxNjdlZmNjOGM3OTkwNDQzNDMxYjkyMjA1MDU
https://www.ncbi.nlm.nih.gov/books/NBK482183/
https://en.wikipedia.org/wiki/Benzyl_carbamate
https://wap.guidechem.com/dictionary/en/621-84-1.html
https://wap.guidechem.com/dictionary/en/621-84-1.html
https://www.echemi.com/products/pid_Rock4411-benzylcarbamate.html
https://wap.guidechem.com/dictionary/en/621-84-1.html
https://www.echemi.com/products/pid_Rock4411-benzylcarbamate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-carbamate
https://wap.guidechem.com/dictionary/en/621-84-1.html
https://www.echemi.com/products/pid_Rock4411-benzylcarbamate.html
https://www.benchchem.com/product/b042152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Incident
with Benzyl Carbamate

Identify Route of Exposure

Skin Contact

Swallowed

Eye Contact Inhalation Ingestion

Rinse eyes immediately with Remove contaminated clothing. Move to fresh air.
plenty of water for 15 min. Wash skin with soap and If breathing is difficult,
Lift eyelids. plenty of water for 15 min. give oxygen.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid decision workflow for different exposure routes.

Handling, Storage, and Accidental Release
Safe Handling and Storage

+ Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Avoid
contact with skin, eyes, and clothing. Do not breathe dust. Use only in a well-ventilated area,
preferably in a fume hood.[7][12]
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» Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[3][8] Store
away from incompatible materials.

e Incompatible Materials: Strong oxidizing agents and strong acids.[3]

Accidental Release Measures

In case of a spill, follow these procedures:

e Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a respirator if dust is generated.[3]

o Containment and Clean-up: Sweep up the spilled solid material, avoiding dust formation.
Shovel the material into a suitable, labeled container for disposal.[3][7]

e Environmental Precautions: Do not let the product enter drains or waterways.[5]

Chemical Spill Response Workflow

This workflow details the procedural steps for managing an accidental spill of benzyl
carbamate.
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Spill Occurs

3. Ensure Ventilation
Work in fume hood or
increase air exchange

4. Contain & Clean Up
- Sweep up solid material
- Avoid generating dust

5. Collect Waste
Place in a sealed, labeled
container for disposal

6. Decontaminate Area
Clean spill surface

Spill Cleared
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Caption: Step-by-step workflow for responding to a benzyl carbamate spill.
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Fire-Fighting Measures

» Extinguishing Media: Use water spray, carbon dioxide (COz2), dry chemical, or chemical
foam.[3][6]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[6]

e Hazardous Combustion Products: Nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[3][7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Stability and Reactivity

o Reactivity: No known hazardous reactions under normal processing.[7]

e Chemical Stability: The product is stable under normal ambient and anticipated storage and
handling conditions of temperature and pressure.[3][7]

» Conditions to Avoid: Incompatible products.[3]

» Hazardous Polymerization: Hazardous polymerization does not occur.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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